Cas no 216519-84-5 (Propanoic acid, 2-(diphenoxyphosphinyl)-, ethyl ester)

• Product Name: Propanoic acid, 2-(diphenoxyphosphinyl)-, ethyl ester
• CAS No: 216519-84-5
• MF: C₁₇H₁₉O₅P
• MW: 334.303526163101
• CID: 1403037
• PubChem ID: 10759122
• Update Time: 2025-04-20

Propanoic acid, 2-(diphenoxyphosphinyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-(diphenoxyphosphinyl)-, ethyl ester
• 216519-84-5
• Ethyl2-(diphenoxyphosphoryl)propanoate
• ETHYL DIPHENYL 2-PHOSPHONOPROPIONATE
• Ethyl 2-(diphenoxyphosphoryl)propanoate
• SC5149
• SCHEMBL24225368

• Inchi： 1S/C17H19O5P/c1-3-20-17(18)14(2)23(19,21-15-10-6-4-7-11-15)22-16-12-8-5-9-13-16/h4-14H,3H2,1-2H3
• InChI Key： UCJROHIRYPUQFH-UHFFFAOYSA-N
• SMILES： P(C(C(=O)OCC)C)(=O)(OC1C=CC=CC=1)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 334.09707
• Monoisotopic Mass: 334.09701070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• PSA: 61.83